Cas no 1805396-76-2 (3-Amino-4-hydroxy-5-methylpyridine)

• Product Name: 3-Amino-4-hydroxy-5-methylpyridine
• CAS No: 1805396-76-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 4899370
• Update Time: 2025-05-22

3-Amino-4-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxy-5-methylpyridine

• Inchi： 1S/C6H8N2O/c1-4-2-8-3-5(7)6(4)9/h2-3H,7H2,1H3,(H,8,9)
• InChI Key： JCHKGJXOFDWNMT-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-4-hydroxy-5-methylpyridine

3-Amino-4-hydroxy-5-methylpyridine (CAS No. 1805396-76-2): A Comprehensive Overview of Its Properties and Applications

3-Amino-4-hydroxy-5-methylpyridine, with the CAS number 1805396-76-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This heterocyclic compound, characterized by its amino and hydroxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes a pyridine ring substituted with methyl, amino, and hydroxy groups, contributes to its reactivity and versatility in various applications.

The growing interest in 3-Amino-4-hydroxy-5-methylpyridine is reflected in the increasing number of searches for terms like "synthesis of 3-Amino-4-hydroxy-5-methylpyridine", "applications of CAS 1805396-76-2", and "buy 3-Amino-4-hydroxy-5-methylpyridine". Researchers and industry professionals are particularly keen on understanding its role in the development of novel compounds, especially in the context of sustainable and green chemistry. The compound's potential as a building block for biologically active molecules has made it a subject of numerous studies, with many exploring its derivatives for therapeutic purposes.

One of the key features of 3-Amino-4-hydroxy-5-methylpyridine is its ability to participate in a variety of chemical reactions, including nucleophilic substitutions and condensation reactions. This reactivity is crucial for its use in the synthesis of more complex molecules. For instance, it serves as a precursor in the production of ligands for metal-catalyzed reactions, which are essential in modern organic synthesis. Additionally, its structural motifs are often found in compounds with potential antimicrobial and antioxidant properties, aligning with the current trend of searching for "natural alternatives to synthetic additives" and "eco-friendly chemical solutions".

In the pharmaceutical industry, CAS 1805396-76-2 is being investigated for its potential in drug design. The compound's pyridine core is a common scaffold in many FDA-approved drugs, and its functional groups offer opportunities for further modification. Searches for "3-Amino-4-hydroxy-5-methylpyridine in drug discovery" and "pyridine derivatives in medicine" highlight the compound's relevance in this field. Researchers are particularly interested in its role in developing treatments for neurological disorders and metabolic diseases, areas where heterocyclic compounds have shown promise.

Another area where 3-Amino-4-hydroxy-5-methylpyridine is gaining traction is in material science. Its ability to form stable complexes with metals makes it a candidate for use in catalysts and sensors. The compound's thermal stability and solubility properties are also being explored for applications in polymer chemistry and nanotechnology. This aligns with the increasing demand for "advanced materials for energy storage" and "smart materials for industrial applications", topics that frequently appear in scientific literature and online searches.

The synthesis of 3-Amino-4-hydroxy-5-methylpyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Methods such as the Skraup synthesis or modifications thereof are commonly employed. The compound's purity is critical, especially when used in pharmaceutical or high-tech applications, which is why searches for "analytical methods for CAS 1805396-76-2" and "quality control of 3-Amino-4-hydroxy-5-methylpyridine" are prevalent among quality assurance professionals.

Environmental and safety considerations are also important when working with 3-Amino-4-hydroxy-5-methylpyridine. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. This has led to increased searches for "safety data sheets for CAS 1805396-76-2" and "best practices for handling amino-hydroxy pyridines", reflecting the industry's commitment to responsible chemical management.

In conclusion, 3-Amino-4-hydroxy-5-methylpyridine (CAS 1805396-76-2) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and potential for further functionalization make it a subject of ongoing research and development. As the scientific community continues to explore its uses, the demand for high-quality 3-Amino-4-hydroxy-5-methylpyridine and related derivatives is expected to grow, driven by the need for innovative solutions in various industries.